Cas no 2883-98-9 (alpha-Asarone)

Alpha-Asarone is a naturally occurring organic compound derived from the Asafoetida plant. It exhibits anxiolytic and sedative properties, making it beneficial for relaxation purposes. Alpha-Asarone's potential therapeutic applications include anxiety disorder management and sleep aid, with benefits attributed to its ability to modulate GABA receptors and influence neurotransmitter activity.
alpha-Asarone structure
alpha-Asarone structure
Product Name:alpha-Asarone
CAS No:2883-98-9
MF:C12H16O3
MW:208.253643989563
MDL:MFCD00064457
CID:43525
PubChem ID:24847008
Update Time:2026-03-06

alpha-Asarone Chemical and Physical Properties

Names and Identifiers

    • alpha-Asarone
    • 1,2,4-TRIMETHOXY-5-(1-PROPENYL)BENZENE
    • 2,4,5-TRIMETHOXYPROPENYL BENZENE
    • A-ASARONE
    • ALPHA-ASARONE (PHENOL DERIVATIVE)
    • ASARONE
    • ASARONE, A-
    • (e)-1,2,4-trimethoxy-5-(1-propenyl)benzene
    • TRANS-1,2,4-TRIMETHOXY-5-(1-PROPENYL)BENZENE
    • TRANS-1-PROPENYL-2,4,5-TRIMETHOXYBENZENE
    • TRANS-2,4,5-TRIMETHOXY-1-PROPENYLBENZENE
    • TRANS-2,4,5-TRIMETHOXYPROPENYLBENZENE
    • TRANS-ASARONE
    • (E)-2,4,5-Trimethoxypropenylbenzene
    • (E)-Asarone
    • 1,2,4-Trimethoxy-5-[(1E)-1-propenyl]benzene
    • 2,4-trimethoxy-5-(1-propenyl)-(e)-benzen
    • 2,4-trimethoxy-5-propenyl-(e)-benzen
    • 2,4-trimethoxy-5-propenyl-trans-benzen
    • asarabaccacamphor
    • α-Asarone
    • alpha-Asaronum
    • trans-α-Asarone
    • Asarum oil
    • (E)Asarone
    • A-Asarion
    • Asarin
    • Asaron
    • ASARONE,A
    • Etherophenol
    • trans-1,2,4-TriMethoxy-5-(1-propenyl)-benzene
    • trans-1,2,4-Trimethoxy-5-(1-propenyl)benzene,trans-1-Propenyl-2,4,5-trimethoxybenzene
    • trans-2,4,5-trimethoxyphenylpropene
    • trans-asaron
    • α-AsaruM caMphor
    • trans-Isoasarone
    • Azaron
    • trans-Isoasaron
    • Asarum camphor
    • Asarabacca camphor
    • 2,4,5-Trimethoxy-1-propenylbenzene
    • (E)-1,2,4-Trimethoxy-5-prop-1-enylbenzene
    • cis-Isoelemicin
    • 1,2,4-trimethoxy-5-[(1E)-prop-1-en-1-yl]benzene
    • DQY9PNE5FK
    • Benzene, 1,2,4-trimethoxy-5-(1-propenyl)-, (E)-
    • C
    • .ALPHA.-ASARON
    • 1,2,4-trimethoxy-5-[(E)-prop-1-enyl]benzene
    • alpha -Asarone
    • NSC-107257
    • 494-40-6
    • benzene, 1,2,4-trimethoxy-5-[(1E)-1-propenyl]-
    • HMS3885L22
    • Isoasaron
    • Benzene, 1,2,4-trimethoxy-5-(1-propenyl)-
    • alpha-Asarone, 98%
    • 1,2,4-Trimethoxy-5-propenyl-(E)-Benzene
    • Alpha-asarone alpha-asarone
    • Benzene, 1,2,4-trimethoxy-5-propenyl-, (E)-
    • ZE-Asarone
    • A819627
    • 4-06-00-07476 (Beilstein Handbook Reference)
    • (E)-1,2,4-TRIMETHOXY-5-(PROP-1-EN-1-YL)BENZENE
    • CHEBI:78309
    • C17846
    • DTXSID00871878
    • CCRIS 1596
    • 1,2,4-trimethoxy-5-propenyl-benzene
    • Isoasaron (6CI)
    • (E)-1,2,4-trimethoxy-5-(prop-1-enyl)benzene
    • MEGxp0_001333
    • 2,5-Trimethoxy-1-propenylbenzene
    • HY-N0700
    • trans-alpha-Asarone
    • 17-(1,5-Dimethyl-hexyl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol; compound with 1,2,4-trimethoxy-5-propenyl-benzene (Alphaasarone and cholesterol)
    • .ALPHA.-ASARONE
    • ASARONE [WHO-DD]
    • 1,2,4-Trimethoxy-5-propenyl-trans-Benzene
    • Q-100365
    • AS-13278
    • BCP15389
    • BRN 1910606
    • AC-34898
    • NSC 107257
    • 1,2,4-trimethoxy-5-(prop-1-en-1-yl)benzene
    • AI3-36725
    • Benzene,2,4-trimethoxy-5-propenyl-
    • -Asarone;trans-Asarone
    • MFCD00064457
    • EINECS 207-788-7
    • HSDB 3464
    • Benzene,2,4-trimethoxy-5-(1-propenyl)-
    • 1,2,4-trimethoxy-5-trans-propenyl-benzene
    • Benzene, 1,2,4-trimethoxy-5-(1E)-1-propenyl-
    • CHEMBL333306
    • SCHEMBL528746
    • EINECS 220-743-6
    • alpha-Asaron
    • N10790
    • 2883-98-9
    • Alpha-Asarone ,(S)
    • NS00076210
    • InChI=1/C12H16O3/c1-5-6-9-7-11(14-3)12(15-4)8-10(9)13-2/h5-8H,1-4H3/b6-5
    • ??-Asarone
    • ASARONE, ALPHA-
    • NSC107257
    • 1,2,4-Trimethoxy-5-propenylbenzene
    • Q419658
    • ASARONE;2,4,5-TRIMETHOXY-1-PROPENYLBENZENE
    • s4772
    • BDBM50240783
    • CCG-266644
    • Trans-(alpha )-asarone
    • Benzene, 1,2,4-trimethoxy-5-propenyl-
    • alpha-Asarone, analytical standard
    • CS-5520
    • benzene, 1,2,4-trimethoxy-5-(1E)-1-propen-1-yl-
    • AKOS001590148
    • 1,2,4-Trimethoxy-5-(1E)-1-propen-1-ylbenzene
    • Benzene, 1,2,4-trimethoxy-5-propenyl-, trans-
    • trans-1,2,4-Trimethoxy-5-(1-propenyl)benzene trans-1-Propenyl-2,4,5-trimethoxybenzene
    • 1,2,4-Trimethoxy-5-(1-propenyl)-(E)-Benzene
    • UNII-DQY9PNE5FK
    • ASARONE [HSDB]
    • cis-Asarone
    • cis-2,4,5-trimethoxyphenylpropene
    • (Z)-1,2,4-trimethoxy-5-(1-propenyl)benzene
    • beta-Asarone
    • cis-Isoasarone
    • (Z)-asarone
    • 1,2,4-Trimethoxy-5-(1-propenyl)benzene; (E)-form
    • Asarone,99%
    • BRD-K72536715-001-01-5
    • trans-a-Asarone
    • alpha-Asrone
    • A2590
    • GTPL13278
    • BBL028099
    • alpha-AsaroneTRANS-ASARONE; trans-Isoasarone; trans-Isoasaron
    • STL146379
    • 1ST157895
    • AA-504/21114033
    • (alpha)-asarone
    • transIsoasarone
    • (E)1,2,4Trimethoxy5(1propenyl)benzene
    • CHEBI:78308
    • (E)-1,2,4-Trimethoxy-5-(prop-1-en-1-yl)benzene;(E)-Asarone
    • alpha-Asarone (Standard)
    • HY-N0700R
    • Asarone, trans-
    • FA67775
    • 1,2,4-trimethoxy-5-((E)-prop-1-enyl)benzene
    • transIsoasaron
    • asarone, (E)-isomer
    • MSK157895
    • Benzene, 1,2,4trimethoxy5(1propenyl), (E)
    • Benzene, 1,2,4trimethoxy5propenyl, trans
    • MDL: MFCD00064457
    • Inchi: 1S/C12H16O3/c1-5-6-9-7-11(14-3)12(15-4)8-10(9)13-2/h5-8H,1-4H3/b6-5+
    • InChI Key: RKFAZBXYICVSKP-AATRIKPKSA-N
    • SMILES: O(C)C1C=C(C(=CC=1/C=C/C)OC)OC
    • BRN: 1910606

Computed Properties

  • Exact Mass: 208.11000
  • Monoisotopic Mass: 208.109944368 g/mol
  • Isotope Atom Count: nothing
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: nothing
  • Defined Atom Stereocenter Count: nothing
  • Undefined Atom Stereocenter Count : nothing
  • Defined Bond Stereocenter Count: nothing
  • Undefined Bond Stereocenter Count: nothing
  • Surface Charge: nothing
  • Tautomer Count: nothing
  • Molecular Weight: 208.25
  • XLogP3: 3
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1227 (rough estimate)
  • Melting Point: 59.0 to 63.0 deg-C
  • Boiling Point: 298°C(lit.)
  • Flash Point: 107.7 °C
  • Refractive Index: 1.5060 (estimate)
  • Solubility: Soluble in chloroform, methanol.
  • PSA: 27.69000
  • LogP: 2.74550
  • Refractive Index: INDEX OF REFRACTION: 1.5683 @ 20 °C/D; SADTLER REF NUMBER: 34263 (IR, PRISM)
  • Sensitiveness: Light Sensitive
  • λmax: 312(EtOH)(lit.)
  • Solubility: Soluble in ethanol, diethyl ether, glacial acetic acid, carbon tetrachloride, chloroform and petroleum ether, almost insoluble in water.
  • Vapor Pressure: 1.5X10-3 mm Hg at 25 deg (est)

alpha-Asarone Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264-P270-P301+P312+P330-P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S22-S24/25
  • RTECS:DC2975000
  • Hazardous Material Identification: Xn
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Packing Group:II; III
  • Hazard Level:4.1
  • Safety Term:4.1
  • Packing Group:II; III
  • Risk Phrases:R22

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alpha-Asarone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2883-98-9)alpha-Asarone
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
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alpha-Asarone Spectrogram

GC-MS
GC-MS
13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

alpha-Asarone Related Literature

Additional information on alpha-Asarone

Alpha-Asarone (CAS No. 2883-98-9): A Comprehensive Overview of Its Chemistry, Biology, and Emerging Applications

Alpha-Asarone, chemically identified by the CAS number 2883-98-9, is a naturally occurring sesquiterpene compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, belonging to the phenylpropene family, is primarily found in several plant species, particularly in the genus Asarum and Acorus. Its unique structural properties and biological activities have made it a subject of extensive study, with applications ranging from traditional medicine to modern drug development.

The molecular structure of Alpha-Asarone consists of a phenyl ring fused with a propene side chain, which contributes to its distinctive chemical behavior. This structure allows for various interactions with biological targets, making it a versatile compound in pharmacological research. The presence of a methoxy group on the aromatic ring enhances its reactivity and potential therapeutic effects.

In recent years, Alpha-Asarone has been the focus of numerous scientific investigations due to its potential health benefits. Studies have demonstrated its role as an antioxidant, anti-inflammatory, and antimicrobial agent. These properties make it particularly interesting for developing treatments against various chronic diseases and infections. Additionally, research has explored its neuroprotective effects, suggesting that Alpha-Asarone could be beneficial in managing neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetics of Alpha-Asarone have also been thoroughly examined. Its ability to cross the blood-brain barrier has opened up possibilities for treating central nervous system disorders. Moreover, its metabolic pathways have been studied to understand how it is processed in the body, which is crucial for optimizing its therapeutic use. These findings have laid the groundwork for developing novel drug formulations that leverage the full potential of Alpha-Asarone.

One of the most compelling aspects of Alpha-Asarone is its traditional use in folk medicine. In several cultures, it has been employed to alleviate symptoms related to digestive issues, respiratory conditions, and even mental health disorders. Modern scientific research has begun to validate these traditional uses by uncovering the molecular mechanisms through which Alpha-Asarone exerts its effects. This intersection of ancient wisdom and contemporary science highlights the compound's multifaceted potential.

The synthesis of Alpha-Asarone is another area of active interest. Chemists have developed various synthetic routes to produce this compound in the laboratory, enabling researchers to study it more extensively without relying solely on natural sources. These synthetic methods not only facilitate research but also open up possibilities for large-scale production if needed for therapeutic applications.

Emerging research also suggests that Alpha-Asarone may have applications beyond medicine. For instance, its antimicrobial properties make it a candidate for developing natural preservatives or antimicrobial agents for food preservation and industrial use. Furthermore, its potential role as a bioactive compound in cosmetics has not been overlooked, with studies exploring its anti-aging and skin-rejuvenating effects.

The safety profile of Alpha-Asarone is another critical consideration. While preliminary studies suggest that it is generally well-tolerated at moderate doses, further research is needed to establish long-term safety guidelines. Understanding its potential side effects and interactions with other substances is essential for ensuring its safe use in both therapeutic and non-medical applications.

In conclusion, Alpha-Asarone (CAS No. 2883-98-9) is a fascinating compound with a rich history in traditional medicine and promising potential in modern pharmaceuticals. Its unique chemical structure and diverse biological activities make it a valuable subject of study across multiple disciplines. As research continues to uncover new applications and mechanisms of action, Alpha-Asarone is poised to play an increasingly significant role in healthcare and beyond.

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(CAS:2883-98-9)alpha-Asarone
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Purity:99%/99%
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